Cas no 2138256-57-0 (Quinoline, 7-fluoro-4-methyl-2-(1-methylethyl)-)

• Product Name: Quinoline, 7-fluoro-4-methyl-2-(1-methylethyl)-
• CAS No: 2138256-57-0
• MF: C₁₃H₁₄FN
• MW: 203.255366802216
• CID: 5288180
• Update Time: 2025-07-25

Quinoline, 7-fluoro-4-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-fluoro-4-methyl-2-(1-methylethyl)-

• Inchi： 1S/C13H14FN/c1-8(2)12-6-9(3)11-5-4-10(14)7-13(11)15-12/h4-8H,1-3H3
• InChI Key： PFNIRQKBVKLVCY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(F)C=2)C(C)=CC=1C(C)C

Additional information on Quinoline, 7-fluoro-4-methyl-2-(1-methylethyl)-

Exploring the Properties and Applications of Quinoline, 7-fluoro-4-methyl-2-(1-methylethyl)- (CAS No. 2138256-57-0)

The compound Quinoline, 7-fluoro-4-methyl-2-(1-methylethyl)- (CAS No. 2138256-57-0) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and material science research. With its unique molecular structure featuring a 7-fluoro substitution and a 4-methyl-2-(1-methylethyl) side chain, this compound exhibits remarkable potential in drug discovery and advanced material applications. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents.

In recent years, the demand for fluorinated quinolines has surged due to their enhanced stability and bioavailability compared to non-fluorinated analogs. The presence of the 7-fluoro group in Quinoline, 7-fluoro-4-methyl-2-(1-methylethyl)- improves its metabolic resistance, making it a valuable scaffold for medicinal chemistry. This aligns with current trends in drug development, where fluorine incorporation is a key strategy to optimize pharmacokinetic profiles. Scientists frequently search for "fluorinated quinoline benefits" and "CAS 2138256-57-0 applications," reflecting the growing interest in this compound class.

The structural versatility of Quinoline, 7-fluoro-4-methyl-2-(1-methylethyl)- also makes it a candidate for organic electronic materials. Its conjugated system and electron-withdrawing fluoro group enable potential use in OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices. As the renewable energy sector expands, queries like "quinoline derivatives in solar cells" have become increasingly common, highlighting the intersection of chemistry and sustainable technology.

From a synthetic perspective, the preparation of Quinoline, 7-fluoro-4-methyl-2-(1-methylethyl)- involves sophisticated fluorination techniques and regioselective substitutions. Modern methods such as transition-metal catalysis and C-H activation are often employed to achieve high yields and purity. These advancements address the frequent search question: "How to synthesize fluorinated quinolines efficiently?" – a testament to the compound's relevance in contemporary organic synthesis.

Quality control and analytical characterization of CAS No. 2138256-57-0 typically employ HPLC, NMR spectroscopy, and mass spectrometry. The compound's chromatographic behavior and spectral fingerprints are critical data points for researchers verifying its identity, as seen in popular searches like "NMR peaks for 7-fluoro-4-methyl-2-isopropylquinoline." Such analytical rigor ensures reproducibility across studies, which is essential for both academic and industrial applications.

Beyond laboratory settings, Quinoline, 7-fluoro-4-methyl-2-(1-methylethyl)- has sparked discussions about green chemistry approaches. Researchers explore solvent-free reactions and catalytic systems to minimize environmental impact during its production. This aligns with global sustainability goals and responds to search trends like "eco-friendly synthesis of fluorinated heterocycles." The compound thus represents a nexus between innovation and environmental responsibility in chemical manufacturing.

As interest in structure-activity relationships (SAR) grows, computational studies on 2138256-57-0 provide insights into its molecular interactions. Molecular docking simulations and QSAR models help predict its binding affinities with biological targets, answering frequent queries such as "7-fluoroquinoline derivatives as kinase inhibitors." These in silico methods accelerate the identification of potential therapeutic applications while reducing experimental costs.

The stability profile of Quinoline, 7-fluoro-4-methyl-2-(1-methylethyl)- under various conditions is another area of investigation. Thermal analysis (DSC/TGA) and photostability studies address practical questions like "storage conditions for fluorinated quinolines" – crucial information for formulation scientists. Such data ensures the compound's integrity during transportation and long-term storage in research settings.

In conclusion, Quinoline, 7-fluoro-4-methyl-2-(1-methylethyl)- (CAS No. 2138256-57-0) exemplifies the convergence of multiple scientific disciplines. Its applications span from drug discovery to advanced materials, driven by both its intrinsic properties and modern synthetic methodologies. As research continues to uncover new dimensions of this versatile compound, it remains at the forefront of innovations addressing pressing challenges in healthcare and technology.